Cas no 2460756-07-2 (5-Hydroxy-1,2,3,4-tetrahydro-1,6-naphthyridine-8-carboxylic acid)

• Product Name: 5-Hydroxy-1,2,3,4-tetrahydro-1,6-naphthyridine-8-carboxylic acid
• CAS No: 2460756-07-2
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD32702811
• CID: 5670744
• PubChem ID: 154848915
• Update Time: 2025-08-04

5-Hydroxy-1,2,3,4-tetrahydro-1,6-naphthyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-1,2,3,4-tetrahydro-1,6-naphthyridine-8-carboxylic acid
• EN300-26982191
• 2460756-07-2
• 5-Hydroxy-1,2,3,4-tetrahydro-1,6-naphthyridine-8-carboxylic acid

• MDL： MFCD32702811
• Inchi： 1S/C9H10N2O3/c12-8-5-2-1-3-10-7(5)6(4-11-8)9(13)14/h4,10H,1-3H2,(H,11,12)(H,13,14)
• InChI Key： JWXQYTXKKDYJKM-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(C(=O)O)=CN1)NCCC2

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 5-Hydroxy-1,2,3,4-tetrahydro-1,6-naphthyridine-8-carboxylic acid

5-Hydroxy-1,2,3,4-Tetrahydro-1,6-Naphthyridine-8-Carboxylic Acid: A Comprehensive Overview

5-Hydroxy-1,2,3,4-Tetrahydro-1,6-Naphthyridine-8-Carboxylic Acid (CAS No. 2460756-07-2) is a structurally unique organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of naphthyridines, which are bicyclic aromatic compounds with a wide range of applications in drug discovery and advanced materials. The naphthyridine core of this molecule is characterized by its fused bicyclic structure, which provides a platform for various functional groups to interact and influence its chemical properties.

The 5-hydroxy group in the molecule plays a crucial role in its reactivity and biological activity. Hydroxyl groups are known to enhance the solubility of compounds in polar solvents and can act as hydrogen bond donors or acceptors, making them valuable in drug design for improving bioavailability. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties. For instance, researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential application in treating chronic inflammatory diseases.

The 8-carboxylic acid group further adds to the versatility of this compound. Carboxylic acids are commonly used in organic synthesis as building blocks for creating esters, amides, and other derivatives. In the context of 5-hydroxy-1,2,3,4-tetrahydro-1,6-naphthyridine, this functional group has been utilized to develop novel materials with enhanced mechanical and thermal stability. Recent advancements in polymer chemistry have demonstrated that derivatives of this compound can be incorporated into polymeric matrices to improve their mechanical properties without compromising their flexibility.

From a structural standpoint, the tetrahydro ring system within the molecule introduces a degree of saturation that significantly impacts its electronic properties. This saturated ring system not only contributes to the molecule's stability but also serves as a reactive site for various chemical transformations. For example, recent research has focused on catalytic hydrogenation methods to modify the tetrahydro ring system and explore its potential as a chiral catalyst in asymmetric synthesis.

The synthesis of 5-hydroxy-1,2,3,4-tetrahydro-1,6-naphthyridine-8-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediates such as naphthalene derivatives. The introduction of hydroxyl and carboxylic acid groups is achieved through oxidation or hydrolysis reactions under controlled conditions. Researchers have optimized these steps to achieve high yields and purity levels while minimizing environmental impact.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals,5-hydroxy derivatives have been studied for their potential as anticancer agents due to their ability to inhibit key enzymes involved in cell proliferation. Additionally,naphthyridine-based materials are being explored for use in organic electronics due to their unique electronic properties.

Recent studies have also focused on the environmental impact of synthesizing this compound. Green chemistry approaches such as using biodegradable solvents or enzymatic catalysis have been proposed to reduce waste generation during production processes.

In conclusion,5-hydroxy-1,2,3,tetrahydro-naphthyridine-carboxylic acid (CAS No 2460756) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features make it an attractive candidate for further research into novel drug development and advanced material synthesis.